5-[2-(3,6-dichloro-9H-carbazol-9-yl)ethyl]-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[2-(3,6-dichlorocarbazol-9-yl)ethyl]-4-(2-methylprop-2-enyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C20H18Cl2N4S/c1-12(2)11-26-19(23-24-20(26)27)7-8-25-17-5-3-13(21)9-15(17)16-10-14(22)4-6-18(16)25/h3-6,9-10H,1,7-8,11H2,2H3,(H,24,27)
• InChI Key: AONPIOZMEQYYBK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=NNC1=S)CCN2C3=C(C=C(C=C3)Cl)C4=C2C=CC(=C4)Cl
• Molecular Formula: C20H18Cl2N4S
• Molecular Weight: 417.4 g/mol

Description

The compound “5-[2-(3,6-dichloro-9H-carbazol-9-yl)ethyl]-4-(2-methylprop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol” is a complex organic molecule. It is related to a family of compounds known as carbazole-based self-assembled monolayers. These compounds have been studied for their potential use in solar cells.

Mechanism of Action

In the context of solar cells, carbazole-based compounds are used as hole transport layers. They facilitate the movement of positive charge carriers (holes) within the solar cell, which is crucial for the conversion of light into electricity.

Future Directions

Carbazole-based compounds have shown promise in the field of solar cell technology. Future research may focus on optimizing these compounds for increased efficiency and stability in solar cells.